Cas no 1196888-17-1 (5-(2,2,2-trifluoroacetyl)-1H-Pyrrole-2-carboxaldehyde)

5-(2,2,2-trifluoroacetyl)-1H-Pyrrole-2-carboxaldehyde structure
1196888-17-1 structure
Product Name:5-(2,2,2-trifluoroacetyl)-1H-Pyrrole-2-carboxaldehyde
CAS No:1196888-17-1
MF:C7H4F3NO2
MW:191.107372283936
CID:1101400
PubChem ID:82403760
Update Time:2025-04-20

5-(2,2,2-trifluoroacetyl)-1H-Pyrrole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-(2,2,2-trifluoroacetyl)-1H-Pyrrole-2-carboxaldehyde
    • 1196888-17-1
    • VEINCQZYLSGBFE-UHFFFAOYSA-N
    • 5-(2,2,2-trifluoroacetyl)-1H-pyrrole-2-carbaldehyde
    • AT15539
    • SCHEMBL1787961
    • 5-trifluoroacetylpyrrole-2-carbaldehyde
    • Inchi: 1S/C7H4F3NO2/c8-7(9,10)6(13)5-2-1-4(3-12)11-5/h1-3,11H
    • InChI Key: VEINCQZYLSGBFE-UHFFFAOYSA-N
    • SMILES: FC(C(C1=CC=C(C=O)N1)=O)(F)F

Computed Properties

  • Exact Mass: 191.01941286g/mol
  • Monoisotopic Mass: 191.01941286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 49.9Ų
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